Cas no 53291-02-4 (Bis(cyclopentadienyl)vanadium Iodide)
53291-02-4 structure
Product Name:Bis(cyclopentadienyl)vanadium Iodide
CAS No:53291-02-4
MF:C10H10I3V
MW:561.841321468353
CID:89755
PubChem ID:57350604
Update Time:2025-04-18
Bis(cyclopentadienyl)vanadium Iodide Chemical and Physical Properties
Names and Identifiers
-
- Bis(cyclopentadienyl)vanadium Iodide
- cyclopenta-1,3-diene,vanadium,triiodide
- VANADOCENE IODIDE
- Bis(eta5-2,4-cyclopentadien-1-yl)iodovanadium
- 53291-02-4
- AKOS025295431
- cyclopenta-1,3-diene;vanadium;triiodide
-
- MDL： MFCD03701568
- Inchi： 1S/2C5H5.3HI.V/c2*1-2-4-5-3-1;;;;/h2*1-3H,4H2;3*1H;/q2*-1;;;;/p-3
- InChI Key： JZLCDNJHBGDFAS-UHFFFAOYSA-K
- SMILES： [I-].[I-].[I-].[V].[C-]1=CC=CC1.[C-]1=CC=CC1
Computed Properties
- Exact Mass: 307.92700
- Monoisotopic Mass: 561.7356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -5
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: crystal
- Melting Point: 215-217 ºC
- Boiling Point: 165°C/0.2mm
- Flash Point: 165°C/0.2mm subl.
- PSA: 0.00000
- LogP: 2.92870
- Sensitiveness: Air & Moisture Sensitive
- Solubility: Not determined
Bis(cyclopentadienyl)vanadium Iodide Security Information
- Hazardous Material transportation number：UN 3285 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S26; S36/37; S45
-
Hazardous Material Identification：
- Risk Phrases：R25; R36/37/38
- Packing Group：III
- Safety Term：4.1
- Packing Group：III
- Hazard Level：4.1
- HazardClass：4.1
- PackingGroup：III
Bis(cyclopentadienyl)vanadium Iodide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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